Cas no 2229537-76-0 (3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine
• CAS No: 2229537-76-0
• MF: C₇H₇Cl₂F₂N₃
• MW: 242.053385972977
• CID: 6406737
• PubChem ID: 165796793
• Update Time: 2025-06-08

3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine
• EN300-1951234
• 2229537-76-0

• Inchi： 1S/C7H7Cl2F2N3/c8-5-2-3(6(9)14-13-5)1-4(12)7(10)11/h2,4,7H,1,12H2
• InChI Key： MANKQYNUHHGZAM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC(C(F)F)N

Computed Properties

• Exact Mass: 240.9985089g/mol
• Monoisotopic Mass: 240.9985089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine

Professional Introduction to Compound with CAS No. 2229537-76-0 and Product Name: 3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine

The compound with the CAS number 2229537-76-0 and the product name 3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a pyridazine core substituted with chlorine atoms and a fluorinated propylamine moiety, make it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The 3,6-dichloropyridazine moiety in this compound is known to enhance its binding affinity to certain enzymes and receptors, which is a critical factor in the development of novel therapeutic agents. The introduction of fluorine atoms at the 1,1-position of the propyl chain not only influences the electronic properties of the molecule but also contributes to its metabolic stability, making it an attractive scaffold for drug development.

The 1,1-difluoropropan-2-amine segment of the compound adds another layer of complexity, offering potential for selective interactions with biological targets. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic properties of molecules, including their bioavailability and metabolic pathways. This feature has been extensively studied in recent years, leading to the development of numerous fluorinated pharmaceuticals that exhibit improved efficacy and reduced side effects.

In the context of current research, compounds like 3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine are being investigated for their potential applications in treating various diseases. For instance, studies have shown that pyridazine derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in this compound may confer unique biological activities that could be exploited for therapeutic purposes. Researchers are particularly interested in exploring its interactions with enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and fluorination methods, are employed to construct the desired molecular framework. The use of these techniques not only enhances the efficiency of synthesis but also allows for the introduction of complex functional groups with minimal side reactions.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its target receptors. These studies provide valuable insights into the interactions between the pyridazine ring, chlorine atoms, and fluorinated propyl chain with biological targets. Such information is crucial for designing analogs with improved potency and selectivity. Additionally, computational methods are used to predict the metabolic stability and pharmacokinetic properties of the compound, which are essential for assessing its potential as a drug candidate.

The pharmaceutical industry has shown increasing interest in developing novel small-molecule drugs based on heterocyclic scaffolds due to their diverse biological activities and synthetic accessibility. 3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine exemplifies this trend by combining structural features that are known to enhance binding affinity and metabolic stability. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play a significant role in the development of next-generation therapeutics.

In conclusion, the compound with CAS number 2229537-76-0 and product name 3-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. With ongoing research focusing on optimizing its pharmacological properties and exploring new applications, this compound is poised to make significant contributions to the field of medicinal chemistry.